molecular formula C20H24N2O4 B8707529 Benzamide, N-(1,2,3,4-tetrahydro-2-methylisoquinolin-5-yl)-3,4,5-trimethoxy- CAS No. 27461-31-0

Benzamide, N-(1,2,3,4-tetrahydro-2-methylisoquinolin-5-yl)-3,4,5-trimethoxy-

Cat. No.: B8707529
CAS No.: 27461-31-0
M. Wt: 356.4 g/mol
InChI Key: GBHVKNBSZXPQDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzamide, N-(1,2,3,4-tetrahydro-2-methylisoquinolin-5-yl)-3,4,5-trimethoxy- is a useful research compound. Its molecular formula is C20H24N2O4 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzamide, N-(1,2,3,4-tetrahydro-2-methylisoquinolin-5-yl)-3,4,5-trimethoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzamide, N-(1,2,3,4-tetrahydro-2-methylisoquinolin-5-yl)-3,4,5-trimethoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

27461-31-0

Molecular Formula

C20H24N2O4

Molecular Weight

356.4 g/mol

IUPAC Name

3,4,5-trimethoxy-N-(2-methyl-3,4-dihydro-1H-isoquinolin-5-yl)benzamide

InChI

InChI=1S/C20H24N2O4/c1-22-9-8-15-13(12-22)6-5-7-16(15)21-20(23)14-10-17(24-2)19(26-4)18(11-14)25-3/h5-7,10-11H,8-9,12H2,1-4H3,(H,21,23)

InChI Key

GBHVKNBSZXPQDM-UHFFFAOYSA-N

Canonical SMILES

CN1CCC2=C(C1)C=CC=C2NC(=O)C3=CC(=C(C(=C3)OC)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline (3.76 g) was dissolved in anhydrous benzene (100 ml) and treated with 3,4,5-trimethoxybenzoyl chloride (5 g) under reflux for 16 hours in the presence of 0.25 g of anhydrous potassium bicarbonate. The precipitated solid was filtered and washed with sodium carbonate solution. The solid was recrystallized from benzene to yield 4.04 g of fine needles; mp 142.8-143.1° C.
Quantity
3.76 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
0.25 g
Type
reactant
Reaction Step Three

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